Cas no 138852-02-5 (Diethyl 3-(trifluoromethyl)pentanedioate)
138852-02-5 structure
Product Name:Diethyl 3-(trifluoromethyl)pentanedioate
CAS No:138852-02-5
MF:C10H15F3O4
MW:256.218914270401
CID:2773575
PubChem ID:15120316
Update Time:2025-04-21
Diethyl 3-(trifluoromethyl)pentanedioate Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90568503
- Diethyl 3-(trifluoromethyl)pentanedioate
- SCHEMBL8668654
- VTWOCWLXEBQQRD-UHFFFAOYSA-N
- 138852-02-5
-
- Inchi: 1S/C10H15F3O4/c1-3-16-8(14)5-7(10(11,12)13)6-9(15)17-4-2/h7H,3-6H2,1-2H3
- InChI Key: VTWOCWLXEBQQRD-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)OCC)CC(=O)OCC)(F)F
Computed Properties
- Exact Mass: 256.09224344Da
- Monoisotopic Mass: 256.09224344Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.6Ų
Diethyl 3-(trifluoromethyl)pentanedioate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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